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N-(4-Methoxyphenyl)-2,4-

dinitroaniline

CAS No.: 967-35-1

Cat. No.: B182929

Get Quote

The dinitroanilines are a significant class of organic compounds that have carved a remarkable

path through chemical history.[1] Characterized by their distinct yellow color, these molecules

were first synthesized in the late 19th century and initially found use as dyes and even as

explosives during World War I.[1][2] However, their most profound impact began with a

serendipitous discovery in the mid-20th century, which repositioned them as a cornerstone of

modern agriculture.[1] As highly effective pre-emergence herbicides, dinitroanilines

revolutionized weed management in numerous crops.[3][4]

Their unique mode of action—the disruption of microtubule assembly in plants—has not only

cemented their agricultural importance but has also opened new avenues of research in cell

biology, oncology, and parasitology.[1][3] This technical guide provides a comprehensive

exploration of the dinitroaniline compounds, from their historical discovery and chemical

synthesis to their detailed mechanism of action and the experimental protocols used to

investigate their properties.
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The trajectory of dinitroaniline compounds changed forever in the 1950s and 1960s. Scientists

at Eli Lilly and Company, while screening a vast library of chemicals for biological activity,

uncovered the potent herbicidal properties of this chemical class.[1][3] This research

culminated in the commercial introduction of the first dinitroaniline herbicide, trifluralin, in 1963.

[3][5] Initially registered for use in cotton and soybeans, trifluralin's efficacy as a pre-emergence

herbicide, which controls weeds as they germinate, led to its rapid and widespread adoption.[3]

[6] A novel application technique at the time, pre-plant soil incorporation, was found to make it

significantly more potent.[6]

The success of trifluralin spurred the development of a family of related compounds, each with

unique substitutions on the core dinitroaniline structure that fine-tuned their activity, crop

selectivity, and physicochemical properties.[3]

Key Milestones in Dinitroaniline Herbicide Development:

1960s: Discovery of the herbicidal activity of dinitroanilines.[3]

1963: Commercial introduction of trifluralin (Treflan®) by Eli Lilly and Company.[1][3]

1970s-1980s: Development and commercialization of other major dinitroaniline herbicides,

including:

Pendimethalin (1972): A widely used herbicide for various crops like corn, soybeans, and

cotton.[7][8][9]

Ethalfluralin (1971): Synthesized as a derivative of trifluralin, it was first sold in 1975 and

registered in the U.S. in 1983 for use on soybeans, peanuts, and other crops.[10][11][12]

Oryzalin: Another important member of the class, noted for its use in research to elucidate

the dinitroaniline mechanism of action.[3][13][14]

Present: Dinitroanilines, particularly trifluralin and pendimethalin, continue to be significant in

global agriculture, often used to manage weed populations resistant to other herbicide

chemistries.[13][14]
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The herbicidal activity of dinitroanilines is primarily associated with 2,6-dinitroaniline

derivatives.[1][2] The general structure consists of an aniline ring substituted with two nitro

(NO₂) groups at the 2 and 6 positions, a substituent at the 4 position (often a trifluoromethyl

group), and various alkyl groups on the amine nitrogen.

Core 2,6-Dinitroaniline Structure

Common Herbicidal Derivatives

core

Trifluralin R1 = CF₃ R2, R3 = n-propyl

Pendimethalin R1, R2 = CH₃
R3 = 1-ethylpropyl

(on N)

Ethalfluralin R1 = CF₃

R2 = ethyl
R3 = methallyl

(on N)

Click to download full resolution via product page

General chemical structure of dinitroaniline herbicides.

Commercial Synthesis of Trifluralin
The synthesis of trifluralin is a representative example of dinitroaniline production, involving a

two-step process of nitration followed by amination.[3] The common starting material is 4-

chloro-α,α,α-trifluorotoluene.[3]

Dinitration: The starting material is reacted with a mixture of fuming nitric acid and sulfuric

acid (oleum). This electrophilic aromatic substitution introduces two nitro groups onto the

benzene ring, primarily at the positions ortho to the trifluoromethyl group, yielding 4-chloro-

3,5-dinitrobenzotrifluoride.[3][15]
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Amination: The resulting dinitrated intermediate is then reacted with di-n-propylamine. The

amine displaces the chlorine atom via nucleophilic aromatic substitution to yield the final

product, trifluralin.

Mechanism of Action: Unraveling the Cytoskeleton
The primary mode of action for dinitroaniline herbicides is the disruption of microtubule

polymerization in susceptible plant species.[1][3] Microtubules are fundamental components of

the cytoskeleton, essential for critical cellular processes like mitosis (cell division), cell wall

formation, and cell elongation.[3]

Dinitroanilines exert their effect by binding directly to tubulin, the protein subunit that

polymerizes to form microtubules.[3][13][14] Uniquely, they are the first class of drugs shown to

act on α-tubulin, rather than the more common β-tubulin target of other anti-mitotic agents like

colchicine.[3][16][17][18][19] The binding of the dinitroaniline molecule to α-tubulin forms a

dysfunctional complex. When this complex is incorporated into a growing microtubule, it "caps"

the chain and prevents further polymerization.[6][13][14]

This inhibition leads to a cascade of cellular disruptions:

Disruption of the Mitotic Spindle: The mitotic spindle, composed of microtubules, cannot form

correctly. This is necessary for chromosome segregation during cell division.[3][20]

Arrest of Mitosis: As a result, cell division is arrested at prophase or metaphase, leading to

the formation of abnormal, multinucleated cells in the root tips of germinating seedlings.[3]

[17]

Inhibition of Growth: The ultimate consequence is the cessation of root and shoot growth,

causing the death of the seedling before it can emerge from the soil.[3]

This mechanism exhibits remarkable selectivity. Dinitroanilines are highly effective against plant

and protist tubulin but do not significantly affect tubulin from animals or fungi, which is attributed

to differences in the binding site on the α-tubulin protein.[6][13][14][18]
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Signaling pathway of dinitroaniline herbicide action.
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Physicochemical Properties and Applications
The efficacy and environmental behavior of dinitroaniline herbicides are governed by their

distinct physicochemical properties. They are generally characterized by low water solubility,

high vapor pressure, and strong adsorption to soil organic matter.[3][13][14] This combination

of traits is key to their function as pre-emergence herbicides; they remain in the top layer of soil

where weeds germinate and are primarily absorbed by the emerging seedling's roots or shoots

from the vapor phase.[13][14][21] To prevent loss from volatilization and photodegradation, they

must be incorporated into the soil shortly after application.[13][14]

Property Trifluralin Pendimethalin Ethalfluralin

Chemical Formula C₁₃H₁₆F₃N₃O₄[22] C₁₃H₁₉N₃O₄[8] C₁₃H₁₄F₃N₃O₄[11]

Molar Mass 335.28 g/mol 281.31 g/mol [8] 333.28 g/mol

Appearance
Yellow-orange

crystalline solid[22]

Orange-yellow

crystalline solid[7]
-

Melting Point 46-49 °C[6][22] 47-58 °C[8] -

Water Solubility
~0.22 mg/L (at 20°C)

[13][14]

~0.33 mg/L (at 20°C)

[13][14]
Low[11][23]

Primary Use
Pre-emergence

herbicide[3][24]

Pre- and post-

emergence

herbicide[8]

Pre-emergence

herbicide[10][11]

Beyond Agriculture: Emerging Therapeutic Potential
The selective toxicity of dinitroanilines against the tubulin of protozoan parasites has made

them attractive candidates for developing new anti-parasitic drugs.[1] They have shown activity

against a range of parasites, including Toxoplasma gondii.[16][18][19] Furthermore, as potent

anti-mitotic agents, their potential as anti-cancer drugs is an area of active research, building

on the same fundamental mechanism that disrupts cell division in weeds.[1][25]
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This section provides methodologies for key experiments relevant to the study of dinitroaniline

compounds.

Protocol 1: Generalized Synthesis of Trifluralin
This protocol describes the fundamental steps for synthesizing trifluralin from 4-chloro-α,α,α-

trifluorotoluene.[3]

Nitration:

Prepare a nitrating mixture of fuming nitric acid and sulfuric acid (oleum) in a reaction

vessel equipped with stirring and cooling.

Slowly add 4-chloro-α,α,α-trifluorotoluene to the stirred mixture, carefully maintaining the

temperature below 40°C.

After the addition is complete, heat the mixture to 80-90°C and hold for several hours to

ensure complete dinitration.

Cool the reaction mixture and carefully pour it onto crushed ice to precipitate the dinitrated

product, 4-chloro-3,5-dinitrobenzotrifluoride.

Filter, wash with water until neutral, and dry the solid intermediate.

Amination:

Dissolve the dried intermediate in a suitable solvent (e.g., acetonitrile).

Add di-n-propylamine to the solution. An excess may be used to drive the reaction and

neutralize the HCl byproduct.

Heat the mixture under reflux for several hours until the reaction is complete (monitor by

TLC or GC).

Cool the mixture, filter any salts, and remove the solvent under reduced pressure.

The crude trifluralin can be purified by recrystallization from a suitable solvent like ethanol.
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Protocol 2: In Vitro Microtubule Polymerization Assay
This assay quantifies the inhibitory effect of a dinitroaniline compound on tubulin polymerization

by monitoring changes in light scattering.[3]

Preparation:

Purify tubulin from a plant source (e.g., maize) or use commercially available plant tubulin.

Prepare a polymerization buffer (e.g., PIPES buffer with GTP, MgCl₂, and EGTA).

Prepare stock solutions of the dinitroaniline herbicide in a suitable solvent like DMSO.

Assay Execution:

In a temperature-controlled spectrophotometer, add the polymerization buffer and purified

tubulin to a cuvette.

Add the dinitroaniline herbicide at various concentrations to different cuvettes. Include a

control with only the solvent (DMSO).

Incubate the mixture on ice for 15 minutes to allow for herbicide-tubulin binding.

Initiate polymerization by rapidly warming the mixture to 37°C.

Monitor the increase in absorbance (light scattering) at 340 nm over time. The change in

absorbance is proportional to the extent of microtubule polymerization.

Data Analysis:

Plot absorbance versus time to generate polymerization curves for each herbicide

concentration.

Compare the rate and extent of polymerization in the presence of the herbicide to the

control to determine its inhibitory activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://pdf.benchchem.com/166/An_In_depth_Technical_Guide_to_the_Discovery_and_History_of_Dinitroaniline_Herbicides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Herbicide
Concentrations

Moisten Filter Paper
in Petri Dishes

Place Weed Seeds on
Filter Paper

Incubate in Controlled
Environment (Light/Temp)

Observe and Record
Germination/Growth Daily

Analyze Data:
Calculate GR₅₀ or
Percent Inhibition

Click to download full resolution via product page

Workflow for a Petri Dish Bioassay for Herbicide Resistance.

Conclusion
The discovery of dinitroaniline compounds represents a landmark achievement in chemical

weed control.[3] Their journey from industrial dyes to highly specific microtubule inhibitors has

not only provided agriculture with an invaluable tool but has also given scientists a powerful

probe for studying the plant cytoskeleton.[3] The unique mechanism of action, targeting α-

tubulin, continues to inspire research into new therapeutic applications for human and animal

health, particularly in the fight against parasitic diseases and cancer. The legacy of

dinitroanilines is a testament to the power of chemical screening and the intricate, often

unexpected, relationships between chemical structure and biological function.
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